Cas no 1146294-36-1 (8-Methylcinnoline-3-carboxylic acid)
1146294-36-1 structure
Product Name:8-Methylcinnoline-3-carboxylic acid
CAS No:1146294-36-1
MF:C10H8N2O2
MW:188.182722091675
CID:6169427
PubChem ID:39733336
Update Time:2024-01-14
8-Methylcinnoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1146294-36-1
- EN300-7424996
- 8-METHYLCINNOLINE-3-CARBOXYLIC ACID
- 8-Methylcinnoline-3-carboxylic acid
-
- Inchi: 1S/C10H8N2O2/c1-6-3-2-4-7-5-8(10(13)14)11-12-9(6)7/h2-5H,1H3,(H,13,14)
- InChI Key: NGXBNUBKGNITKG-UHFFFAOYSA-N
- SMILES: OC(C1=CC2C=CC=C(C)C=2N=N1)=O
Computed Properties
- Exact Mass: 188.058577502g/mol
- Monoisotopic Mass: 188.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 63.1Ų
8-Methylcinnoline-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7424996-0.05g |
8-methylcinnoline-3-carboxylic acid |
1146294-36-1 | 95% | 0.05g |
$344.0 | 2024-05-24 | |
| Enamine | EN300-7424996-0.1g |
8-methylcinnoline-3-carboxylic acid |
1146294-36-1 | 95% | 0.1g |
$515.0 | 2024-05-24 | |
| Enamine | EN300-7424996-0.25g |
8-methylcinnoline-3-carboxylic acid |
1146294-36-1 | 95% | 0.25g |
$735.0 | 2024-05-24 | |
| Enamine | EN300-7424996-0.5g |
8-methylcinnoline-3-carboxylic acid |
1146294-36-1 | 95% | 0.5g |
$1158.0 | 2024-05-24 | |
| Enamine | EN300-7424996-1.0g |
8-methylcinnoline-3-carboxylic acid |
1146294-36-1 | 95% | 1.0g |
$1485.0 | 2024-05-24 | |
| Enamine | EN300-7424996-2.5g |
8-methylcinnoline-3-carboxylic acid |
1146294-36-1 | 95% | 2.5g |
$2912.0 | 2024-05-24 | |
| Enamine | EN300-7424996-5.0g |
8-methylcinnoline-3-carboxylic acid |
1146294-36-1 | 95% | 5.0g |
$4309.0 | 2024-05-24 | |
| Enamine | EN300-7424996-10.0g |
8-methylcinnoline-3-carboxylic acid |
1146294-36-1 | 95% | 10.0g |
$6390.0 | 2024-05-24 | |
| Aaron | AR028JXO-50mg |
8-methylcinnoline-3-carboxylicacid |
1146294-36-1 | 95% | 50mg |
$498.00 | 2025-02-16 | |
| Aaron | AR028JXO-100mg |
8-methylcinnoline-3-carboxylicacid |
1146294-36-1 | 95% | 100mg |
$734.00 | 2025-02-16 |
8-Methylcinnoline-3-carboxylic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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